Cas no 895020-47-0 (1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)
1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- F2514-0278
- 1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
- AKOS024655354
- 5-(2-chlorobenzyl)-1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
- 895020-47-0
- 1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]pyrazolo[3,4-d]pyrimidin-4-one
- 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
-
- Inchi: 1S/C18H12Cl2N4O/c19-13-5-3-6-14(8-13)24-17-15(9-22-24)18(25)23(11-21-17)10-12-4-1-2-7-16(12)20/h1-9,11H,10H2
- InChI Key: JHMXPTPIJIPAOC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1C=NC2=C(C=NN2C2C=CC=C(C=2)Cl)C1=O
Computed Properties
- Exact Mass: 370.0388164g/mol
- Monoisotopic Mass: 370.0388164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 50.5Ų
1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2514-0278-2μmol |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-5μmol |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-10μmol |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-20μmol |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-1mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-2mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-3mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-4mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-5mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2514-0278-10mg |
1-(3-chlorophenyl)-5-[(2-chlorophenyl)methyl]-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one |
895020-47-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
Comprehensive Overview of 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895020-47-0)
The compound 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 895020-47-0) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin-4-one core, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, which aligns with the growing demand for targeted therapies in oncology and inflammatory diseases.
In recent years, the search for novel kinase inhibitors has intensified, driven by the need for more effective treatments with fewer side effects. The pyrazolo[3,4-d]pyrimidin-4-one moiety in this compound is structurally similar to purine bases, allowing it to interact with ATP-binding sites in kinases. This property has sparked interest in its potential to modulate signaling pathways involved in cell proliferation and immune responses. As a result, CAS No. 895020-47-0 is frequently cited in patent literature and academic studies exploring next-generation therapeutics.
The compound's synthetic route and structural analogs are also topics of interest in organic chemistry circles. Chemists often investigate the chlorophenyl substitutions at the 1- and 5-positions to optimize bioactivity and pharmacokinetic properties. Such modifications are crucial for improving drug-like characteristics, such as solubility and metabolic stability. Given the rising popularity of structure-activity relationship (SAR) studies, this compound serves as an excellent case study for medicinal chemistry students and professionals alike.
From an industrial perspective, 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is often discussed in the context of scalable synthesis and cost-effective production. Pharmaceutical companies are keen on developing efficient synthetic protocols to reduce manufacturing costs while maintaining high purity standards. This aligns with the broader industry trend toward sustainable and green chemistry practices, which minimize waste and energy consumption.
Another area of growing relevance is the compound's potential role in personalized medicine. With advancements in genomics and proteomics, researchers are increasingly focusing on tailoring treatments to individual patient profiles. The ability of CAS No. 895020-47-0 to selectively target specific kinases makes it a promising candidate for such applications. This has led to a surge in inquiries about its mechanism of action and clinical potential, particularly in forums and databases dedicated to precision medicine.
In summary, 1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one represents a fascinating intersection of chemistry, biology, and medicine. Its versatility as a research tool and therapeutic agent continues to inspire innovation across multiple disciplines. Whether you're a synthetic chemist, a pharmacologist, or a biotech entrepreneur, understanding this compound's properties and applications can provide valuable insights into the future of drug development.
895020-47-0 (1-(3-chlorophenyl)-5-(2-chlorophenyl)methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)